Cas no 2229503-24-4 ((2-hydroxynaphthalen-1-yl)methyl sulfamate)

• Product Name: (2-hydroxynaphthalen-1-yl)methyl sulfamate
• CAS No: 2229503-24-4
• MF: C₁₁H₁₁NO₄S
• MW: 253.274341821671
• CID: 6188898
• PubChem ID: 165672245
• Update Time: 2025-06-24

(2-hydroxynaphthalen-1-yl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (2-hydroxynaphthalen-1-yl)methyl sulfamate
• 2229503-24-4
• EN300-1988984

• Inchi： 1S/C11H11NO4S/c12-17(14,15)16-7-10-9-4-2-1-3-8(9)5-6-11(10)13/h1-6,13H,7H2,(H2,12,14,15)
• InChI Key： LICGCCQDFIMJFV-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1C(=CC=C2C=CC=CC=12)O

Computed Properties

• Exact Mass: 253.04087901g/mol
• Monoisotopic Mass: 253.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 98Ų

Additional information on (2-hydroxynaphthalen-1-yl)methyl sulfamate

Introduction to (2-hydroxynaphthalen-1-yl)methyl sulfamate (CAS No. 2229503-24-4)

(2-hydroxynaphthalen-1-yl)methyl sulfamate is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. With the CAS number 2229503-24-4, this compound represents a unique structural motif that has been explored for its potential applications in drug discovery and molecular recognition. The presence of both hydroxyl and sulfamate functional groups makes it a versatile intermediate in synthetic chemistry, offering opportunities for further derivatization and functionalization.

The compound's structure, featuring a naphthalene core substituted with a hydroxyl group at the 2-position and a methyl sulfamate group at the 1-position, provides a rich scaffold for interactions with biological targets. This dual functionality has been leveraged in the design of molecules that exhibit both binding affinity and metabolic stability, crucial factors in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of naphthalene derivatives. The hydroxyl group in (2-hydroxynaphthalen-1-yl)methyl sulfamate can participate in hydrogen bonding interactions, while the sulfamate group can engage in ionic or electrostatic interactions with biological receptors. These features have made it a valuable building block in the synthesis of small-molecule inhibitors and modulators.

One of the most compelling aspects of this compound is its potential application in the development of enzyme inhibitors. Enzymes are critical targets in drug discovery, and modulating their activity can lead to therapeutic benefits. The structural features of (2-hydroxynaphthalen-1-yl)methyl sulfamate suggest that it could interact with active sites or allosteric pockets of enzymes, potentially leading to the discovery of novel inhibitors with improved selectivity and efficacy.

Recent studies have highlighted the importance of sulfamate-containing compounds in medicinal chemistry. Sulfamates are known to exhibit a range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The incorporation of a sulfamate group into a naphthalene scaffold has been shown to enhance binding affinity and reduce off-target effects, making it an attractive motif for drug development.

The synthesis of (2-hydroxynaphthalen-1-yl)methyl sulfamate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, have been employed to construct the desired molecular framework efficiently.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique electronic properties of naphthalene derivatives make them suitable for use in organic electronics, including light-emitting diodes (OLEDs) and photovoltaic cells. The presence of functional groups like hydroxyl and sulfamate can further tailor the electronic characteristics, making (2-hydroxynaphthalen-1-yl)methyl sulfamate a candidate for developing novel materials with enhanced performance.

The growing body of research on naphthalene derivatives underscores their significance as versatile building blocks in chemical biology and pharmaceutical science. The ability to modify their structure while maintaining biological activity opens up numerous possibilities for developing innovative therapeutics. As research continues to uncover new applications, compounds like (2-hydroxynaphthalen-1-yl)methyl sulfamate are likely to play an increasingly important role in addressing unmet medical needs.

The future directions for this compound include exploring its potential as a lead compound for drug discovery programs. High-throughput screening (HTS) and virtual screening techniques can be used to identify new biological targets and assess the binding affinity of derivatives. Additionally, computational modeling studies can provide insights into the molecular interactions between (2-hydroxynaphthalen-1-yl)methyl sulfamate and its targets, guiding the design of more effective analogs.

In conclusion, (2-hydroxynaphthalen-1-yl)methyl sulfamate (CAS No. 2229503-24-4) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for further investigation, offering opportunities for developing novel therapeutics and advanced materials. As research progresses, this compound is poised to contribute substantially to scientific advancements across multiple disciplines.